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Compound of Interest

Compound Name: Capillene

Cat. No.: B1229787

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling specialized chemical compounds like Capillene. This
guide provides crucial procedural information for the safe handling and disposal of Capillene
(C12H10), also known as Agropyrene.

Chemical Identity and Properties

Capillene is an aromatic hydrocarbon belonging to the benzene family.[1] While a
comprehensive Safety Data Sheet (SDS) for Capillene is not readily available, its classification
as a benzene derivative and a polycyclic aromatic hydrocarbon (PAH) analog necessitates
stringent safety protocols. PAHs are a class of chemicals known for their potential carcinogenic,
mutagenic, and teratogenic properties. Therefore, Capillene should be handled as a
hazardous substance.

Below is a summary of its known physical and chemical properties:
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Property Value

Chemical Formula C12H10

Molecular Weight 154.21 g/mol

Physical Description Liquid

Boiling Point 140.00 to 143.00 °C @ 10.00 mm Hg
Melting Point 0°C

Source: PubChem.[1]

Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted before handling Capillene. The following
table outlines the recommended PPE based on the handling of similar hazardous aromatic

hydrocarbons.
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Body Part

Personal Protective
Equipment (PPE)

Specifications and Best
Practices

Respiratory Protection

Full-face respirator with
organic vapor cartridges or a
self-contained breathing
apparatus (SCBA).

Ensure a proper fit and
regularly maintain the
respirator. Select cartridges

appropriate for organic vapors.

Eye and Face Protection

Chemical safety goggles and a

full-face shield.

A face shield must be worn
over safety goggles to provide
maximum protection against

splashes.

Skin and Body Protection

Chemical-resistant coveralls or

a lab coat with long sleeves.

The material should be
resistant to aromatic
hydrocarbons. Disposable
coveralls are recommended to

prevent cross-contamination.

Hand Protection

Chemically resistant gloves
(e.g., Butyl rubber, Viton®).

Double-gloving is advised.
Inspect gloves for any defects
before use and dispose of

them properly after handling.

Foot Protection

Closed-toe, chemical-resistant

shoes or boots.

Steel-toed boots are
recommended if there is a risk

of falling objects.

Operational Plan

Engineering Controls:

e Fume Hood: Always handle Capillene within a certified chemical fume hood to minimize

inhalation exposure. Verify the fume hood's proper functioning before commencing work.

o Designated Area: Use a specific, clearly marked area within the laboratory for handling this

compound to prevent the contamination of other workspaces.

Handling Procedures:
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» Preparation: Before starting, ensure all necessary PPE is available and in good condition.
Have all required equipment and reagents prepared.

» During the Experiment: Keep containers of Capillene tightly sealed when not in use. Avoid
all direct contact with the substance. In the event of a spill, immediately follow the
laboratory's established spill response protocol.

o After Handling: Thoroughly decontaminate all surfaces and equipment that have come into
contact with Capillene. Wash hands and any exposed skin thoroughly with soap and water
after removing PPE.

Experimental Workflow for Handling Capillene
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Caption: A procedural workflow for the safe handling of Capillene in a laboratory setting.
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Disposal Plan

The disposal of Capillene and any contaminated materials must be treated as hazardous
waste. Adherence to local, state, and federal regulations is mandatory.

Waste Collection and Storage:

o Containers: Collect all Capillene waste, including contaminated consumables (e.g., gloves,
wipes), in designated, leak-proof, and clearly labeled hazardous waste containers. Do not
store acids and bases in metal containers.

o Segregation: Do not mix Capillene waste with other waste streams unless they are of the
same hazard class.

o Storage Area: Store waste containers in a designated, well-ventilated, and secure area,
away from incompatible materials. The storage area should be under the direct supervision
of laboratory personnel.

Disposal Procedure:

o Professional Disposal: Arrange for the collection and disposal of hazardous waste through a
licensed professional waste disposal service.[2] Do not dispose of Capillene down the drain
or as regular trash.[2][3]

« Empty Containers: An empty container that held Capillene must be triple-rinsed with a
suitable solvent. The rinsate must be collected and disposed of as hazardous waste.[2] After
rinsing, the container can be disposed of as regular trash after defacing any chemical labels.

[2]

o Documentation: Maintain accurate records of all hazardous waste generated and disposed
of, in accordance with regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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